Cas no 32858-95-0 (Phenol, 4-[(trifluoromethyl)sulfinyl]-)

• Product Name: Phenol, 4-[(trifluoromethyl)sulfinyl]-
• CAS No: 32858-95-0
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 1453488
• Update Time: 2024-08-23

Phenol, 4-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(trifluoromethyl)sulfinyl]-
• 4-Trifluoromethanesulfinyl-phenol

• Inchi： 1S/C7H5F3O2S/c8-7(9,10)13(12)6-3-1-5(11)2-4-6/h1-4,11H
• InChI Key： LKIJQCQQQLZUOW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(S(C(F)(F)F)=O)C=C1

Computed Properties

• Exact Mass: 209.99625

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 117.7 °C
• Boiling Point: 282.3±40.0 °C(Predicted)
• PSA: 43.29
• pka: 7.68±0.13(Predicted)